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Compound of Interest

Compound Name: Acid Red 35

Cat. No.: B1266041

Essential Safety and Handling Guide for Acid
Red 35

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Acid Red 35 (CAS RN: 6441-93-6). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the
environment.

Immediate Safety and Logistical Information

Acid Red 35 is a red, powdered azo dye. While specific toxicity data is limited, it is prudent to
handle it as a potentially hazardous substance. Key hazards include eye, skin, and respiratory
tract irritation. Ingestion may cause gastrointestinal discomfort.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Acid Red 35 in its
powdered form or in solution.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles
conforming to ANSI Z87.1

standards.

Protects eyes from dust
particles and splashes of dye

solution.

Respiratory Protection

NIOSH-approved half-mask
respirator with P100 particulate

filters.

Prevents inhalation of fine dye
powder, which can cause

respiratory irritation.[1]

Hand Protection

Nitrile gloves (minimum 5-mil

thickness).

Provides a barrier against skin
contact. It is important to note
that breakthrough times can
vary, and gloves should be
changed immediately upon

contamination.

Protective Clothing

Laboratory coat.

Prevents contamination of

personal clothing.

Emergency Procedures

In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact i i )

the upper and lower eyelids. Seek immediate

medical attention.[2][3]

Remove contaminated clothing. Immediately
i wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[2][3]

Move the exposed individual to fresh air. If

breathing is difficult, administer oxygen. If

Inhalation ) ) o
breathing has stopped, provide artificial
respiration. Seek immediate medical attention.
Do NOT induce vomiting. Rinse mouth with

) water. Never give anything by mouth to an

Ingestion

unconscious person. Seek immediate medical

attention.

Operational Plans
Handling and Weighing Protocol

Due to the fine, easily aerosolized nature of powdered dyes, specific handling procedures must
be followed to minimize dust generation and exposure.

Experimental Protocol: Weighing Acid Red 35 Powder

e Preparation:
o Ensure a designated weighing area is clean and free of drafts.
o Cover the work surface with disposable bench paper.
o Don all required PPE as specified in the table above.

e Weighing:
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Use an analytical balance within a chemical fume hood or a ventilated balance enclosure.

[e]

o

Place a pre-labeled, sealable container on the balance and tare.

[¢]

Carefully transfer the desired amount of Acid Red 35 powder to the container using a

clean spatula. Avoid creating dust clouds.

Once the desired weight is achieved, securely seal the container.

[¢]

e Post-Weighing:

o Clean the spatula and any contaminated surfaces with a damp cloth or paper towel to

avoid dispersing dust.

o Dispose of all contaminated disposable materials (e.g., bench paper, paper towels) in a
designated hazardous waste container.

o Wash hands thoroughly after handling is complete.

Disposal Plan

All waste containing Acid Red 35, including contaminated materials and solutions, must be
treated as hazardous waste.

Neutralization and Disposal Protocol

Experimental Protocol: Neutralization of Acid Red 35 Waste
e Preparation:

o Perform this procedure in a chemical fume hood.

o Don all required PPE.

o Prepare a dilute solution of sodium bicarbonate (baking soda) in a large, appropriate
chemical waste container. A starting concentration of 5-10% sodium bicarbonate in water

is recommended.

o Neutralization:
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o Slowly and with stirring, add the acidic Acid Red 35 waste solution to the sodium
bicarbonate solution. Be cautious of potential foaming or gas evolution (carbon dioxide).

o Monitor the pH of the solution using pH paper or a calibrated pH meter.

o Continue to add the waste solution and/or additional sodium bicarbonate solution until the
pH of the final mixture is neutral (between 6.0 and 8.0).

e Disposal:

o Once neutralized, the solution can be collected for chemical waste disposal according to
your institution's guidelines.

o Label the waste container clearly as "Neutralized Acid Red 35 Waste" and include all
components.

o Never dispose of untreated Acid Red 35 waste down the drain.

Workflow for Handling Acid Red 35
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Workflow for Handling Acid Red 35
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Caption: Logical workflow for the safe handling and disposal of Acid Red 35.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1266041?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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